2-[(phenoxyacetyl)amino]-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of such complex molecules often involves multi-step reactions, starting from simpler precursors. For instance, similar compounds have been synthesized by condensation reactions, where an amino group on one molecule reacts with a carbonyl group on another, forming an amide bond. A study by Youssef (2009) describes the reactions of 2-amino-4,5,6,7-tetrahydro[1]benzothiophene-3-carbonitrile with various reagents to yield derivatives, which could be analogous to the synthesis steps for the compound .
Molecular Structure Analysis
The molecular structure of such compounds can be elucidated using spectroscopic techniques like NMR, IR, and mass spectrometry. X-ray crystallography can provide detailed insights into the arrangement of atoms within the molecule. The presence of the benzothiophene and pyridinyl groups in the compound suggests potential aromatic interactions and electronic effects that influence its chemical behavior. Structural analyses by Vasu et al. (2005) on similar thiophene-3-carboxamide derivatives reveal intramolecular hydrogen bonding and planar conformations that may be relevant to our compound.
Chemical Reactions and Properties
The functional groups present in the compound, such as the amide and ether linkages, dictate its reactivity. The amide bond, for instance, is typically resistant to hydrolysis under mild conditions, contributing to the molecule's stability. The ether linkage from the phenoxyacetyl group may participate in electrophilic aromatic substitution reactions. Research by Gazizov et al. (2015) on the ring opening of related compounds highlights the reactivity of such structures under acidic conditions.
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystalline structure, are influenced by the compound's molecular architecture. The aromatic systems and the heterocyclic benzothiophene core contribute to its potential crystallinity and thermal stability. Studies on related compounds, like those by Wang et al. (2015), provide insights into the solubility and film-forming capabilities, which could be extrapolated to understand the physical behavior of our compound.
Safety and Hazards
properties
IUPAC Name |
2-[(2-phenoxyacetyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O3S/c27-20(15-29-17-8-2-1-3-9-17)26-23-21(18-10-4-5-11-19(18)30-23)22(28)25-14-16-7-6-12-24-13-16/h1-3,6-9,12-13H,4-5,10-11,14-15H2,(H,25,28)(H,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJKWRHJOCQMDQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)NC(=O)COC3=CC=CC=C3)C(=O)NCC4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-phenoxyacetyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide | |
CAS RN |
609794-36-7 | |
Record name | 2-[(PHENOXYACETYL)AMINO]-N-(3-PYRIDINYLMETHYL)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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